N-[2-[2-Oxo-5-(trifluoromethyl)pyridin-1-yl]ethyl]prop-2-enamide

• IUPAC Name: N-[2-[2-oxo-5-(trifluoromethyl)pyridin-1-yl]ethyl]prop-2-enamide
• InChI: InChI=1S/C11H11F3N2O2/c1-2-9(17)15-5-6-16-7-8(11(12,13)14)3-4-10(16)18/h2-4,7H,1,5-6H2,(H,15,17)
• InChI Key: YFALEJFJSHEENH-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)NCCN1C=C(C=CC1=O)C(F)(F)F
• Molecular Formula: C11H11F3N2O2
• Molecular Weight: 260.21 g/mol
• CAS No.: 2305420-63-5

Description

“N-[2-[2-Oxo-5-(trifluoromethyl)pyridin-1-yl]ethyl]prop-2-enamide” is a complex organic compound. It contains a pyridine ring, which is a basic aromatic ring with one nitrogen atom, and a trifluoromethyl group, which is a functional group consisting of a carbon atom bonded to three fluorine atoms and one other carbon atom.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the pyridine ring, the trifluoromethyl group, and the amide group would all contribute to its overall structure.

Chemical Reactions Analysis

The chemical reactions that this compound could undergo would depend on its specific structure. The pyridine ring, for example, could undergo electrophilic substitution reactions. The trifluoromethyl group could potentially undergo reactions with nucleophiles.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be determined by its specific structure. For example, the presence of the trifluoromethyl group could make the compound more hydrophobic, or water-repelling.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. For example, many trifluoromethyl-containing compounds are associated with certain health risks.

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. For example, if it has medicinal properties, it could be further developed as a drug.